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Compound of Interest

Compound Name: C.I. Mordant Blue 13

CAS No.: 1264367-70-5

Cat. No.: B13752953 Get Quote

Abstract & Objective
This application note details a robust protocol for the spectrophotometric determination of

Calcium (

) using Eriochrome Blue SE (EBSE), also known as Plasmocorinth B. Unlike the traditional
Eriochrome Black T (EBT) method, which requires complex back-titrations or separation steps
to distinguish Calcium from Magnesium, the EBSE method operates at a high pH (12–13). At
this alkalinity, Magnesium precipitates as

, allowing for the selective direct quantification of Calcium. This method is ideal for drug
development assays, water quality analysis, and biological fluid screening where high
throughput and Magnesium tolerance are required.

Principle of Assay
The determination relies on the formation of a colored chelate complex between Calcium ions

and the azo dye Eriochrome Blue SE (Sodium 3-[(5-chloro-2-hydroxyphenyl)azo]-4,5-

dihydroxy-2,7-naphthalenedisulfonate).

Chromophore Shift: At pH 12–13, the free EBSE dye exists in a deprotonated state,

exhibiting a deep Blue/Violet color (
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).

Chelation: Upon binding with Calcium, the dye undergoes a structural conformation change,

forming a Red/Magenta complex (

).

Quantification: The concentration of Calcium is directly proportional to the absorbance of the

Red complex (or inversely proportional to the Blue free dye) following Beer-Lambert’s Law.

Reaction Mechanism
Materials & Reagents
Note: All reagents must be Analytical Grade (ACS) or higher. Use deionized (DI) water (

) for all preparations.

Reagent Concentration Preparation Notes

Calcium Carbonate (

)
Stock (1000 ppm)

Dissolve 2.497 g dried

in minimal HCl; dilute to 1L

with DI water.

Eriochrome Blue SE 0.02% (w/v)

Dissolve 0.1 g EBSE in 500

mL DI water. Prepare fresh

weekly. Store in amber glass.

Potassium Hydroxide (KOH) 2.0 M

Dissolve 112.2 g KOH in 1L DI

water. (NaOH can be

substituted).[1]

Masking Agent (Optional) 5% Triethanolamine

Used only if heavy metal

interference (Fe, Al) is

suspected.

Experimental Protocol
Preparation of Calibration Standards

Stock Dilution: Dilute the 1000 ppm Calcium Stock to create a working standard of 100 ppm.
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Series Generation: Prepare a series of 10 mL volumetric flasks labeled Blank, 2, 4, 6, 8, and

10 ppm.

Aliquot: Pipette appropriate volumes of the 100 ppm working standard into the flasks (e.g.,

0.2 mL for 2 ppm, 1.0 mL for 10 ppm).

Assay Procedure (Sample & Standard)
Execute the following steps for both Standards and Unknown Samples.

Sample Addition: Transfer 5.0 mL of the sample (or standard) into a 50 mL volumetric flask.

Alkalinization (Critical Step): Add 2.0 mL of 2M KOH.

Expert Insight: Swirl immediately. This raises pH > 12, precipitating any Magnesium

present as

before the dye is added.

Masking (If required): Add 1.0 mL of Triethanolamine if Iron/Aluminum interference is

expected.

Dye Addition: Add 5.0 mL of 0.02% Eriochrome Blue SE solution.

Volume Adjustment: Dilute to the mark (50 mL) with DI water and mix thoroughly.

Incubation: Allow to stand for 5 minutes at room temperature for color development.

Measurement: Measure Absorbance at 550 nm against the Reagent Blank.

Workflow Diagram

Sample / Standard Add 2M KOH
(pH > 12)

Mg(OH)2 Precipitates
(Mg Masking)

Immediate Swirl Add EBSE Dye
(0.02%)

Supernatant Reacts Ca-EBSE Complex
Formation (Red)

5 min Incubation Spectrophotometry
(550 nm)

Click to download full resolution via product page
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Caption: Step-by-step workflow ensuring Magnesium masking via pH adjustment prior to dye

chelation.

Method Validation & Performance
Linearity and Sensitivity[2]

Linear Range: Typically 1.0 – 12.0 ppm (

).

Regression Coefficient (

):

required for acceptance.

Molar Absorptivity (

):

.

Interference Management
The primary advantage of EBSE over EBT is the handling of Magnesium.

Interferent Tolerance Limit Mitigation Strategy

Magnesium (

)
High (>100 ppm)

pH > 12: Precipitates as

hydroxide; does not bind

EBSE.

Iron (

)
Low (< 2 ppm)

Triethanolamine: Add 1 mL of

5% solution to mask.

Zinc/Copper Trace

Cyanide (KCN): Use with

extreme caution or use

alternative masking if present.
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Interference Logic Tree

Interference Check

Magnesium Present? Heavy Metals (Fe, Cu)?

Ensure pH > 12
(Use KOH/NaOH)

Yes

Proceed to Dye Addition

No

Add Triethanolamine
(Masking Agent)

YesNo

Click to download full resolution via product page

Caption: Decision matrix for handling common interferences in Calcium analysis.

Troubleshooting & Expert Tips
Reagent Blank Drift: EBSE solutions can oxidize over time. Always run a fresh "Reagent

Blank" (0 ppm Ca) with every batch to zero the spectrophotometer. If the blank absorbance

is

AU, prepare fresh dye.

pH Criticality: If the pH drops below 11.5, Magnesium will begin to solubilize and interfere,

causing positive errors. Verify the pH of the final solution occasionally.

Precipitate Settling: In samples with very high Magnesium content, the

precipitate might cause light scattering. If this occurs, centrifuge the sample after KOH
addition but before dye addition, and use the supernatant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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